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Compound of Interest

Compound Name: Irak4-IN-17

Cat. No.: B12400580

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Irak4-IN-17. It is intended to be a primary resource
for laboratory safety and chemical handling, offering procedural guidance to ensure safe
operational practices and proper disposal.

Quantitative Data Summary

The following table summarizes the available quantitative data for Irak4-IN-17. It is important to
note that a comprehensive Safety Data Sheet (SDS) for Irak4-IN-17 is not publicly available.
Therefore, some safety-related information is based on a similar IRAK4 inhibitor, IRAK4-IN-1,
and should be considered as guidance. Always refer to the supplier-specific documentation for

the most accurate information.
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Parameter Value Source/Comment
IUPAC Name Not publicly available
CAS Number 2183503-33-3 MedChemExpress[1]

Molecular Formula

Not publicly available

Molecular Weight Not publicly available
IC50 (IRAK4) 1.3 nM MedChemExpress[1]
Not publicly available. It is recommended to obtain
- Typically, similar kinase the Certificate of Analysis from
Solubility S ] ] N
inhibitors are soluble in DMSO. the supplier for specific
[2] solubility data.
Store at -20°C as a solid. Once  General guidance for similar
in solution, store at -80°C. compounds. Refer to the
Storage ) )
Avoid repeated freeze-thaw supplier's datasheet for
cycles. specific recommendations.
Refer to the supplier's
Stability Not publicly available. datasheet for specific stability

information.

GHS Hazard Class (based on
IRAK4-IN-1)

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
(Category 1), H400; Chronic
aguatic toxicity (Category 1),
H410

Based on SDS for a similar
compound, IRAK4-IN-1.

Hazard Statements (based on
IRAK4-IN-1)

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

Based on SDS for a similar
compound, IRAK4-IN-1.

IRAK4 Signaling Pathway

Irak4-IN-17 is a potent inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), a

critical component of the innate immune system. IRAK4 plays a key role in the signaling

pathways initiated by Toll-like receptors (TLRs) and Interleukin-1 receptors (IL-1Rs). Upon
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ligand binding to these receptors, a signaling complex known as the Myddosome is formed,
which includes the adaptor protein MyD88 and IRAK family kinases. IRAK4, as the most
upstream kinase in this complex, phosphorylates and activates IRAK1 and IRAK2, leading to a
downstream signaling cascade that culminates in the activation of the transcription factor NF-
kKB and the production of pro-inflammatory cytokines.
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Caption: IRAK4 signaling pathway and the inhibitory action of Irak4-IN-17.
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Experimental Workflow for Handling Irak4-IN-17

The following workflow provides a step-by-step guide for the safe handling and use of Irak4-IN-
17 in a laboratory setting.
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Caption: Step-by-step workflow for handling Irak4-IN-17 in the laboratory.
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Personal Protective Equipment (PPE)

Due to the potent nature of Irak4-IN-17 and the lack of a specific SDS, a cautious approach to
personal protection is mandatory. The following PPE should be worn at all times when handling
this compound:

Gloves: Nitrile or other chemically resistant gloves. Double gloving is recommended when
handling the solid compound or concentrated solutions.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A fully buttoned lab coat.

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
(not recommended), a NIOSH-approved respirator with a particulate filter is required. All
weighing of the powder should be performed in a fume hood or a balance enclosure with
appropriate exhaust.

Operational Plan: Step-by-Step Guidance
Receiving and Storage

» Receiving: Upon receipt, visually inspect the container for any damage or leaks.
e Logging: Log the compound into your laboratory's chemical inventory system.

» Storage of Solid: Store the unopened container in a desiccator at -20°C. The storage area
should be clearly labeled as containing a potent compound.

Preparation of Stock Solution

All handling of the solid compound must be performed in a certified chemical fume hood.

o Pre-weighing: Allow the container to equilibrate to room temperature in a desiccator before
opening to prevent condensation.

o Weighing: Carefully weigh the desired amount of Irak4-IN-17 powder using an analytical
balance inside the fume hood. Use appropriate weighing paper or a tared vial.
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» Solubilization: Add the appropriate solvent (e.g., high-purity DMSO) to the vial containing the
weighed powder. Cap the vial tightly and vortex until the solid is completely dissolved. Gentle
warming or sonication may be required, but refer to the supplier's datasheet for stability
information.

o Labeling: Clearly label the stock solution container with the compound name, concentration,
solvent, date of preparation, and your initials.

o Storage of Stock Solution: Store the stock solution in small aliquots at -80°C to minimize
freeze-thaw cycles.

Preparation of Working Solutions

 Dilution: Prepare working solutions by diluting the stock solution with the appropriate cell
culture medium or buffer immediately before use.

e Mixing: Ensure thorough mixing of the working solution.

Disposal Plan

All materials contaminated with Irak4-IN-17 must be disposed of as hazardous chemical waste.
e Waste Collection:

o Solid Waste: Collect all contaminated solid waste, including weighing paper, pipette tips,
gloves, and any empty vials, in a dedicated, clearly labeled hazardous waste bag or
container.

o Liquid Waste: Collect all unused solutions and contaminated media in a dedicated, sealed,
and clearly labeled hazardous liquid waste container. The container must be compatible
with the solvents used.

e Labeling: Label all waste containers with "Hazardous Waste," the full chemical name "Irak4-
IN-17," and the approximate concentration and volume.

o Storage of Waste: Store hazardous waste in a designated satellite accumulation area away
from incompatible materials.
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» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not pour any solutions containing Irak4-
IN-17 down the drain.

By adhering to these safety and handling protocols, researchers can minimize their risk of
exposure and ensure the safe and effective use of Irak4-IN-17 in their experiments. Always
consult your institution's specific safety guidelines and the supplier's documentation for the
most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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